Cas no 23429-92-7 (11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one)

11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one structure
23429-92-7 structure
Product Name:11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one
CAS No:23429-92-7
MF:C11H8N2OS
MW:216.259020805359
CID:3318576
PubChem ID:901810
Update Time:2025-04-21

11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one Chemical and Physical Properties

Names and Identifiers

    • 4H-PYRIMIDO[2,1-B]BENZOTHIAZOL-4-ONE, 2-METHYL-
    • 2-methyl-4H-pyrimido[2,1-b][1,3]benzothiazol-4-one
    • 11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one
    • F3267-0002
    • SCHEMBL638369
    • HMS1624O01
    • 2-methyl-4H-pyrimido[2,1-b]benzothiazol-4-one
    • 23429-92-7
    • 2-methyl-4H-benzo[4,5]thiazolo[3,2-a]pyrimidin-4-one
    • AKOS002250323
    • AJ-077/37355008
    • 2-methylpyrimido[2,1-b][1,3]benzothiazol-4-one
    • Inchi: 1S/C11H8N2OS/c1-7-6-10(14)13-8-4-2-3-5-9(8)15-11(13)12-7/h2-6H,1H3
    • InChI Key: HYVKJTBSXPDKLK-UHFFFAOYSA-N
    • SMILES: S1C2=NC(C)=CC(N2C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 216.03573406g/mol
  • Monoisotopic Mass: 216.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58Ų

11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3267-0002-2μmol
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
2μl
$85.5 2023-04-26
Life Chemicals
F3267-0002-5μmol
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
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$94.5 2023-04-26
Life Chemicals
F3267-0002-10μmol
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
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$103.5 2023-04-26
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F3267-0002-1mg
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
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$81.0 2023-04-26
Life Chemicals
F3267-0002-2mg
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
2mg
$88.5 2023-04-26
Life Chemicals
F3267-0002-3mg
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
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$94.5 2023-04-26
Life Chemicals
F3267-0002-4mg
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
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$99.0 2023-04-26
Life Chemicals
F3267-0002-5mg
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
5mg
$103.5 2023-04-26
Life Chemicals
F3267-0002-10mg
11-methyl-8-thia-1,10-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,9,11-pentaen-13-one
23429-92-7 90%+
10mg
$118.5 2023-04-26
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